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Compound of Interest

Compound Name: SRI-31142

Cat. No.: B610991 Get Quote

Technical Support Center: SRI-31142
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the stability and handling of SRI-31142 for long-term

experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing SRI-31142 stock solutions?

A1: The recommended solvent for SRI-31142 is Dimethyl Sulfoxide (DMSO). It is advisable to

use a fresh, anhydrous grade of DMSO to minimize moisture, which can affect the compound's

stability and solubility.[1]

Q2: What are the recommended storage conditions for SRI-31142 stock solutions?

A2: For long-term stability, SRI-31142 stock solutions in DMSO should be aliquoted into single-

use volumes to avoid repeated freeze-thaw cycles and stored under the following conditions:

-80°C: Stable for up to 6 months.

-20°C: Stable for up to 1 month.

Q3: Is there data on the stability of SRI-31142 in aqueous solutions or cell culture media at

37°C?
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A3: Currently, there is no publicly available data on the stability of SRI-31142 in aqueous

buffers or cell culture media under typical experimental conditions (e.g., 37°C). The stability of

small molecules in such conditions can be variable.[1][2] For long-term experiments, it is

recommended to prepare fresh dilutions of SRI-31142 in your experimental medium from a

frozen DMSO stock. If the experiment is particularly sensitive or spans several days, consider

refreshing the medium with a newly diluted compound at regular intervals.

Q4: What are the known degradation products of SRI-31142?

A4: Information regarding the specific degradation products and pathways of SRI-31142 is not

currently available in the public domain.

Q5: What is the mechanism of action of SRI-31142?

A5: SRI-31142 is a putative allosteric inhibitor of the dopamine transporter (DAT). It binds to a

site on the DAT that is distinct from the dopamine binding site (the orthosteric site). This binding

event is thought to induce a conformational change in the transporter protein, which in turn

inhibits the reuptake of dopamine from the synaptic cleft. This leads to an increase in the

extracellular concentration of dopamine.
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Issue Possible Cause Recommended Solution

Precipitation observed when

diluting DMSO stock in

aqueous buffer/media.

The compound's solubility limit

in the aqueous solution has

been exceeded. This is a

common issue with

hydrophobic molecules.[1]

1. Decrease the final

concentration: Your target

concentration may be too high

for the aqueous medium. 2.

Stepwise Dilution: Instead of a

single large dilution, perform

serial dilutions in your aqueous

buffer. 3. Optimize DMSO

Concentration: Ensure the final

concentration of DMSO in your

experiment is as low as

possible (ideally <0.1%), but a

slightly higher concentration

(up to 0.5%) may be necessary

to maintain solubility. Always

include a vehicle control with

the same final DMSO

concentration.[3]

Variability in experimental

results over time.

Potential degradation of SRI-

31142 in the experimental

medium at 37°C.

1. Prepare Fresh Solutions:

Always prepare working

solutions fresh for each

experiment from a frozen

stock. 2. Refresh Media: For

experiments lasting more than

24 hours, consider replacing

the media with freshly

prepared SRI-31142 at regular

intervals. 3. Conduct a Stability

Test: If high reproducibility is

critical, perform a pilot

experiment to assess the

stability of SRI-31142 in your

specific experimental

conditions over your desired

time course.
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Unexpected biological effects.

Off-target effects or cytotoxicity

from the compound or the

solvent.

1. Perform a Dose-Response

Curve: Determine the optimal,

non-toxic concentration range

for your specific cell line or

model. 2. Include a Vehicle

Control: Always include a

control group treated with the

same final concentration of

DMSO as your experimental

group to ensure the observed

effects are due to SRI-31142

and not the solvent.

Data Summary
Storage Stability of SRI-31142 Stock Solutions

Solvent Storage Temperature Duration of Stability

DMSO -80°C Up to 6 months

DMSO -20°C Up to 1 month

Experimental Protocols
Protocol 1: Preparation of a 10 mM SRI-31142 Stock
Solution in DMSO
This protocol outlines the steps to prepare a concentrated stock solution of SRI-31142.

Materials:

SRI-31142 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b610991?utm_src=pdf-body
https://www.benchchem.com/product/b610991?utm_src=pdf-body
https://www.benchchem.com/product/b610991?utm_src=pdf-body
https://www.benchchem.com/product/b610991?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculate the required mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = 10 mM * Volume of DMSO (L) * Molecular Weight of SRI-31142 ( g/mol )

Weigh the compound: On a calibrated analytical balance, carefully weigh the calculated

amount of SRI-31142 powder into a sterile microcentrifuge tube.

Dissolve the compound: Add the calculated volume of anhydrous DMSO to the tube. Vortex

the solution thoroughly for 1-2 minutes until the compound is completely dissolved. Gentle

warming in a 37°C water bath can be used if necessary, but check for any temperature

sensitivity of the compound.

Aliquot and store: To prevent multiple freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile, tightly sealed tubes.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

shorter-term storage (up to 1 month).

Protocol 2: Preparation of Working Solutions for Cell
Culture Experiments
This protocol describes the dilution of the DMSO stock solution for use in in vitro experiments.

Procedure:

Thaw the stock solution: Thaw a single aliquot of the SRI-31142 DMSO stock solution at

room temperature.

Prepare intermediate dilutions (if necessary): It is best practice to make serial dilutions of the

concentrated stock in DMSO first before diluting into an aqueous medium to avoid

precipitation.

Prepare the final working solution: Dilute the DMSO stock (or an intermediate dilution) into

your pre-warmed cell culture medium to achieve the desired final concentration. Ensure the

final DMSO concentration is kept to a minimum, typically below 0.1%, as higher

concentrations can be toxic to cells.
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Mix thoroughly: Gently mix the final working solution by pipetting or inverting the tube before

adding it to your cells.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell

culture medium as was used to prepare the SRI-31142 working solution.
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Caption: Allosteric inhibition of the dopamine transporter (DAT) by SRI-31142.
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Caption: Recommended workflow for preparing SRI-31142 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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